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Compound of Interest

Compound Name: H-Asp(otbu)-NH2 hcl

Cat. No.: B613054

H-Asp(OtBu)-NH2 HCI is a protected derivative of the amino acid L-aspartic acid. In this
molecule, the side-chain carboxylic acid is protected as a tert-butyl ester (-OtBu), while the C-
terminus is an amide (-NH2). The a-amino group is present as a hydrochloride salt, which
enhances the compound's stability and handling characteristics. This specific arrangement of
protecting groups makes it a valuable reagent in solid-phase peptide synthesis (SPPS) and
other synthetic methodologies where controlled sequential coupling of amino acids is required.
The tert-butyl protecting group is strategically employed due to its stability under a wide range
of reaction conditions and its susceptibility to cleavage under specific acidic conditions, thus
offering an orthogonal protection strategy.

Physicochemical Properties: Form and Appearance

A fundamental aspect of utilizing any chemical reagent is a thorough understanding of its
physical and chemical properties. These characteristics dictate its handling, storage, and
application in experimental protocols.

Physical Appearance and Form

H-Asp(OtBu)-NH2 HCI is a white crystalline powder. This physical form is advantageous for
laboratory use as it allows for accurate weighing and straightforward dissolution in appropriate
solvents. The crystalline nature is indicative of a high degree of purity, a critical requirement for
applications such as peptide synthesis where impurities can lead to undesired side products.

Chemical Structure and Molecular Formula
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The structural integrity of H-Asp(OtBu)-NH2 HCI is the basis for its utility.

o Chemical Name: L-Aspartic acid 3-tert-butyl ester a-amide hydrochloride[1][2]

e Synonyms: tert-butyl (3S)-3,4-diamino-4-oxobutanoate hydrochloride, H-Asp(OtBu)-

NH2-HCI[2][3]

« CAS Number: 92786-68-0[1][2][3]

e Molecular Formula: CsH17CIN203[1][2]

e Molecular Weight: 224.69 g/mol [2]

The hydrochloride salt form not only improves stability but also aids in the solubilization of this

amino acid derivative in polar solvents.

Quantitative Data Summary

For ease of reference, the key quantitative data for H-Asp(OtBu)-NH2 HCI are summarized in

the table below. It is important to note that while some physicochemical properties like melting

point and specific solubility values are not consistently reported in publicly available safety data

sheets, the provided information is based on available supplier data and chemical databases.

Property Value Source
Appearance White crystalline powder Benchchem
Santa Cruz Biotechnology,
CAS Number 92786-68-0 -
Pharmaffiliates
Santa Cruz Biotechnology,
Molecular Formula CsH17CIN20s3
Pharmaffiliates
Molecular Weight 224.69 g/mol Pharmaffiliates
Melting Point Data not available XiXisys
Solubility Data not available XiXisys
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Experimental Protocols and Handling

The successful application of H-Asp(OtBu)-NH2 HCI in research and development hinges on

proper handling, storage, and quality control.

Recommended Storage and Handling

To maintain the integrity of H-Asp(OtBu)-NH2 HCI, the following storage and handling
procedures are recommended:

o Storage: The compound should be stored in a tightly sealed container in a cool, dry place,
typically at 2-8°C. It is advisable to protect it from moisture and light to prevent degradation.

» Handling: Use appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling the powder. Work in a well-ventilated area or under a
chemical fume hood to avoid inhalation of the powder.

Quality Control and Characterization Workflow

Ensuring the purity and identity of H-Asp(OtBu)-NH2 HCI before its use in a synthesis
workflow is a critical, self-validating step. A typical characterization workflow is outlined below.
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A typical quality control workflow for H-Asp(OtBu)-NH2 HCI.

Step-by-Step Protocol for Purity Analysis by HPLC
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High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of amino acid derivatives.

e Preparation of the Mobile Phase:
o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
o Mobile Phase B: 0.1% TFA in acetonitrile.
o Filter and degas both mobile phases before use.
e Sample Preparation:
o Accurately weigh approximately 1 mg of H-Asp(OtBu)-NH2 HCI.

o Dissolve the sample in a known volume (e.g., 1 mL) of Mobile Phase A to create a 1
mg/mL stock solution.

o Further dilute as necessary to fall within the linear range of the detector.
» HPLC Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Flow Rate: 1.0 mL/min.

o Detection: UV at 214 nm and 280 nm.

o Injection Volume: 10 pL.

o Gradient: A typical gradient would be a linear increase from 5% to 95% Mobile Phase B
over 20-30 minutes.

o Data Analysis:

o Integrate the peaks in the chromatogram.

o Calculate the purity by dividing the area of the main peak by the total area of all peaks and
multiplying by 100.
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Application in Peptide Synthesis: A Mechanistic
Perspective

H-Asp(OtBu)-NH2 HCI is primarily used in Fmoc-based solid-phase peptide synthesis. The
tert-butyl group on the side chain prevents side reactions at the aspartic acid residue during
peptide chain elongation.
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Role of Asp(OtBu) in Fmoc-based solid-phase peptide synthesis.

The use of the amide (NH2) at the C-terminus is significant when the desired peptide is a C-
terminal amide, a common modification that increases the stability and biological activity of
many peptide hormones and neuropeptides.

Conclusion

H-Asp(OtBu)-NH2 HCI is a well-defined, crystalline solid that serves as a crucial building block
in the synthesis of complex peptides. Its specific protecting group strategy allows for the
controlled incorporation of aspartic acid residues with a C-terminal amide. A thorough
understanding of its physical and chemical properties, coupled with rigorous quality control, is
essential for its successful application in research and drug development. This guide provides
the foundational knowledge and practical protocols to enable researchers to utilize this
important reagent with confidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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